Cas no 1806741-33-2 (3-(Aminomethyl)-2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine
• CAS No: 1806741-33-2
• MF: C₇H₆F₃IN₂O₂
• MW: 334.034424304962
• CID: 4831201
• Update Time: 2025-05-20

3-(Aminomethyl)-2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3IN2O2/c8-7(9,10)15-5-1-4(11)3(2-12)6(14)13-5/h1H,2,12H2,(H,13,14)
• InChI Key： YKOFARSARFHHHI-UHFFFAOYSA-N
• SMILES： IC1C=C(NC(C=1CN)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4

Additional information on 3-(Aminomethyl)-2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine

Introduction to 3-(Aminomethyl)-2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1806741-33-2)

3-(Aminomethyl)-2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1806741-33-2) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an aminomethyl group, a hydroxyl group, an iodine substituent, and a trifluoromethoxy moiety. These functionalities endow the molecule with diverse chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The aminomethyl group in 3-(Aminomethyl)-2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine provides the molecule with potential reactivity and conjugation capabilities. This group can participate in various chemical reactions, such as amidation, alkylation, and condensation, which are crucial for the synthesis of complex molecules and drug conjugates. The presence of the aminomethyl group also enhances the solubility and bioavailability of the compound, which are essential factors in pharmaceutical formulations.

The hydroxyl group in the structure of 3-(Aminomethyl)-2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine contributes to its polarity and hydrogen bonding capabilities. These properties are important for improving the compound's solubility in aqueous media and its interaction with biological targets. The hydroxyl group can also undergo oxidation or esterification reactions, further expanding the synthetic utility of the molecule.

The iodine substituent is a key feature of 3-(Aminomethyl)-2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine. Iodine atoms are often used in medicinal chemistry to enhance the lipophilicity and metabolic stability of compounds. Additionally, iodinated compounds can be radiolabeled for use in diagnostic imaging techniques such as positron emission tomography (PET). The iodine substituent in this molecule may therefore play a role in both therapeutic and diagnostic applications.

The trifluoromethoxy moiety is another significant functional group in 3-(Aminomethyl)-2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoromethoxy group can also influence the electronic properties of the molecule, affecting its reactivity and binding affinity to biological targets. This group has been widely used in drug design to optimize the potency and selectivity of lead compounds.

In recent years, 3-(Aminomethyl)-2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine has been studied for its potential therapeutic applications. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that 3-(Aminomethyl)-2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine can modulate the activity of specific kinases involved in cancer signaling pathways. This makes it a potential candidate for the development of novel anticancer agents.

Beyond its therapeutic potential, 3-(Aminomethyl)-2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine has also been explored for its use in diagnostic imaging. The iodine substituent allows for radiolabeling with isotopes such as iodine-123 or iodine-124, which can be used to create radiotracers for PET imaging. These radiotracers can provide valuable insights into disease processes and aid in the early detection and monitoring of various conditions.

The synthesis of 3-(Aminomethyl)-2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine involves multiple steps that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, oxidative coupling reactions, and metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its broader application in research and development.

In conclusion, 3-(Aminomethyl)-2-hydroxy-4-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1806741-33-2) is a versatile compound with significant potential in both therapeutic and diagnostic applications. Its unique combination of functional groups provides it with a range of chemical and biological properties that make it an attractive candidate for further investigation and development in the pharmaceutical industry.